4-Bromo-2-methanesulfonyl-1-methoxymethyl-benzene

• CAS No.: 1203655-79-1
• Molecular Formula: C9H11BrO3S
• Molecular Weight: 279.15 g/mol
• IUPAC Name: 4-bromo-1-(methoxymethyl)-2-methylsulfonylbenzene
• InChI: InChI=1S/C9H11BrO3S/c1-13-6-7-3-4-8(10)5-9(7)14(2,11)12/h3-5H,6H2,1-2H3
• InChI Key: IRRVTJCWGBHXFP-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C=C(C=C1)Br)S(=O)(=O)C

Description

4-Bromo-2-methanesulfonyl-1-methoxymethyl-benzene is a useful research compound. Its molecular formula is C9H11BrO3S and its molecular weight is 279.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of (4-bromo-2-methansulfonyl-phenyl)-methanol (0.73 g, 2.78 mmol), sodium hydride (0.030 g, 8.4 mmol), and THF (10 mL) was added iodomethane (0.21 mL, 3.36 mmol). After 1 h, the reaction was poured into water (40 mL), diluted in CH2Cl2, and washed with brine (40 mL). The organic layer was dried over (Na2SO4), filtered, concentrated and purified by silica gel column chromatography to give 600 mg of 4-bromo-2-methansulfonyl-1-methoxymethyl-benzene.

Synthesis routes and methods II

Procedure details

To a solution of (4-bromo-2-methanesulfonyl-phenyl)-methanol (preparation 112) (500 mg, 1.89 mmol) in DMF (10 mL) was added NaH (226 mg, 5.66 mmol, 60% in oil) at room temperature. After stirring at room temperature for 30 minutes, to above mixture was added MeI (230 mg, 10 mmol) at room temperature. The resulting mixture was stirred at room temperature for 3 hrs. TLC (petroleum ether:EtOAc 1:1) showed the reaction was complete. Then the mixture was poured into H2O (10 mL) and extracted with EtOAc (50 mL×3), washed with brine (10 mL×3), dried over sodium sulfate, concentrated in vacuo to give the residue, which was purified by a Biotage silica gel cartridge (petroleum ether/EtOAc 1:1, Rf˜0.5) to give the title compound (200 mg, 40%) as yellow oil.